Cas no 2295505-34-7 (3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride
• CAS No: 2295505-34-7
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 6235659
• PubChem ID: 165680953
• Update Time: 2025-11-06

3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride
• 2295505-34-7
• EN300-1582702

• Inchi： 1S/C8H7F3O2S/c1-8(9,10)6-3-2-4-7(5-6)14(11,12)13/h2-5H,1H3
• InChI Key： SQBHDOHUSPWKRH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C(C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride (CAS No. 2295505-34-7)

3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride (CAS No. 2295505-34-7) is a specialized organofluorine compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This compound belongs to the class of benzene sulfonyl fluorides, which are increasingly explored for their role in click chemistry and covalent inhibitor development. The presence of the difluoroethyl moiety enhances its metabolic stability, making it a valuable building block in drug discovery pipelines.

Recent advancements in suFEx (Sulfur Fluoride Exchange) chemistry have spotlighted sulfonyl fluorides like 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride as "next-generation" electrophiles for bioconjugation. Researchers highlight its compatibility with proteome profiling and target identification, addressing the growing demand for precision medicine tools. A 2023 study in Nature Chemistry emphasized how such compounds enable activity-based protein profiling (ABPP), a technique pivotal in cancer therapeutics and neurodegenerative disease research.

The compound’s fluorine-rich structure aligns with the pharmaceutical industry’s focus on fluorinated scaffolds, which improve bioavailability and membrane permeability. Patent analyses reveal its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, particularly for immune-oncology applications. Its CAS No. 2295505-34-7 frequently appears in combinatorial chemistry libraries, underscoring its role in high-throughput screening (HTS).

From an environmental perspective, 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride is being evaluated for green chemistry compatibility. Innovations in catalytic fluorination methods aim to reduce waste in its synthesis, responding to the sustainable chemistry movement. Computational studies (DFT calculations) predict its reactivity patterns, aiding in the design of safer analogs—a topic trending in AI-driven molecular design forums.

Industrial applications extend to electronic materials, where its sulfonyl fluoride group serves as a linker in polymeric electrolytes for lithium-ion batteries. This dual utility in life sciences and energy storage positions it as a cross-disciplinary compound. Suppliers often list it under the long-tail keyword "high-purity 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride for research," reflecting niche market demands.

Safety data sheets emphasize standard laboratory handling protocols, though it’s not classified under restricted categories. Its stability under ambient conditions makes it preferable over traditional acylating agents. For researchers, FAQs often center on its solubility in polar aprotic solvents (e.g., DMF or acetonitrile) and optimal storage at 2-8°C to prevent hydrolysis.

In summary, 3-(1,1-difluoroethyl)benzene-1-sulfonyl fluoride (CAS No. 2295505-34-7) exemplifies the convergence of medicinal chemistry and materials science. Its versatility in covalent drug discovery and energy applications ensures sustained academic and industrial interest, driven by emerging chemo-proteomic strategies and sustainable synthesis initiatives.